N-(1,3-benzodioxol-5-yl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C21H19N5O6/c1-30-15-5-3-14(4-6-15)24-8-9-25-19(28)20(29)26(23-21(24)25)11-18(27)22-13-2-7-16-17(10-13)32-12-31-16/h2-7,10H,8-9,11-12H2,1H3,(H,22,27)
• InChI Key: HYIXRTKXNQPDIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H19N5O6
• Molecular Weight: 437.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide is a useful research compound. Its molecular formula is C21H19N5O6 and its molecular weight is 437.412. The purity is usually 95%.
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Scientific Research Applications

Cyclooxygenase Inhibitory Activity

Research has explored the synthesis of various 1,2,4-triazine derivatives, including those with a 4-methoxyphenyl group, and their inhibitory activities on cyclooxygenase (COX) enzymes. Compounds with 4-methoxyphenyl structures, such as 2-{[5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-yl]thio}-N-(thiazol-2-yl)acetamide, have shown strong COX-2 enzyme inhibitory activity. This indicates potential applications in inflammation and pain management (Ertas et al., 2022).

Antioxidant and Anti-Inflammatory Properties

Derivatives of N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some compounds, like N-[4-(o-methoxyphenyl)-1,3-thiazol-2-yl]-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide, have exhibited notable antioxidant and anti-inflammatory activities in multiple assays (Koppireddi et al., 2013).

Cytotoxic Activity and Cancer Research

Studies have been conducted on novel imidazo[2,1-c][1,2,4]triazin-6-amine derivatives, which are structurally related to the chemical . These compounds have shown varying degrees of cytotoxic activity against different cancer cell lines, suggesting their potential use in cancer research and therapy (Akbarzadeh et al., 2015).

Antimicrobial Activities

The synthesis and evaluation of various triazole derivatives, including those related to the specified compound, have shown significant antimicrobial activities. This research highlights the potential use of these compounds in combating various microbial infections (Altıntop et al., 2011).

Herbicidal Activity

Research into substituted phenyl pyrazole derivatives has demonstrated the potential of these compounds as effective herbicides. This suggests possible applications of similar compounds, like the specified chemical, in agricultural pest control (Zhou et al., 2010).